Cas no 29462-95-1 (Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3))

• Product Name: Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3)
• CAS No: 29462-95-1
• MF: C₆H₂₀N₂Na₃O₁₂P₄
• MW: 505.093558311462
• CID: 271205
• PubChem ID: 75124179
• Update Time: 2025-04-19

Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, sodium salt(1:3)
• TRISODIUM PENTAHYDROGEN [ETHANE-1,2-DIYLBIS[NITRILOBIS(METHYLENE)]]TETRAKISPHOSPHONATE
• trisodium N,N,N',N'-tetrakis(phosphonatomethyl)ethane-1,2-diamine
• Trisodium pentahydrogen (ethane-1,2-diylbis(nitrilobis(methylene)))tetrakisphosphonate
• EINECS 249-654-0
• 29462-95-1

• Inchi： 1S/C6H20N2O12P4.3Na/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;/q;3*+1
• InChI Key： ZWDUAVFAIODICW-UHFFFAOYSA-N
• SMILES： P(CN(CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 504.96597991g/mol
• Monoisotopic Mass: 504.96597991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 486
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237Ų